N-(4-chloro-2-methoxy-5-methylphenyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H16ClNO2/c1-12-10-15(16(21-2)11-14(12)18)19-17(20)9-8-13-6-4-3-5-7-13/h3-11H,1-2H3,(H,19,20)/b9-8+
• InChI Key: YFNRGBLVDLALFV-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C17H16ClNO2
• Molecular Weight: 301.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4-chloro-2-methoxy-5-methylphenyl)-3-phenylacrylamide often involves routes that yield key intermediates through specific reactions, such as Schiff bases reduction or acylation reactions. For instance, molecular structures have been reported for compounds synthesized via Schiff bases reduction route, showcasing the importance of intermolecular hydrogen bonding and secondary interactions in stabilizing the molecular structure (Ajibade & Andrew, 2021).

Molecular Structure Analysis

The analysis of molecular structure is crucial for understanding the chemical behavior of a compound. Studies have shown that crystal packing and dimerization can influence the dihedral angles and rotational conformation of aromatic rings, highlighting the effect of intermolecular interactions on molecular geometry (Karabulut et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of compounds similar to N-(4-chloro-2-methoxy-5-methylphenyl)-3-phenylacrylamide can be explored through their participation in various chemical reactions, including the formation of azo dyes and dithiocarbamate through specific synthetic routes. The reactivity is often dictated by the presence of functional groups that facilitate intermolecular hydrogen bonding and other types of interactions (Ajibade & Andrew, 2021).

Physical Properties Analysis

The physical properties, including crystal structure and solubility, play a vital role in determining the compound's applications. For instance, the crystal structure analysis provides insights into the compound's stability and reactivity, which are essential for its potential uses in various fields (Shi et al., 2007).

Chemical Properties Analysis

Chemical properties, such as acidity, basicity, and reactivity towards different reagents, are fundamental for understanding the behavior of compounds in chemical reactions. These properties are often investigated through experimental and theoretical studies, including density functional theory (DFT) calculations, to predict the compound's behavior in various chemical environments (Wu et al., 2022).